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Compound of Interest

Compound Name: Sevabertinib

Cat. No.: B15611537

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sevabertinib (also known as BAY 2927088) is a potent and reversible dual inhibitor of the
epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2
(HERZ2) tyrosine kinases.[1][2] It is a crucial tool in in-vitro studies for non-small cell lung cancer
and other cancers harboring EGFR or HER2 mutations.[1][3] Proper preparation of a sterile,
accurate stock solution is the first critical step for obtaining reliable and reproducible results in
cell-based assays.

This document provides a detailed protocol for the preparation, storage, and handling of
Sevabertinib stock solutions for use in cell culture applications.

Physicochemical and Solubility Data

A summary of the key quantitative data for Sevabertinib is presented in the table below for
easy reference.
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Property Value Citations
Molecular Formula C24H25CIN4Os [4]
Molecular Weight 484.93 g/mol [5]1[6]
Appearance Solid [5]

Recommended Solvent

Dimethyl sulfoxide (DMSO)

[7]

Solubility in DMSO

> 48 mg/mL (approximately
98.98 mM)

[7]

Storage of Powder

Store at -20°C forup to 3

years.

Storage of Stock Solution

Aliquot and store at -80°C for

up to 1 year. Avoid repeated

freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM
Sevabertinib Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Sevabertinib in DMSO.

This is a common stock concentration for in-vitro studies.

Materials:

o Sevabertinib powder

e Anhydrous or sterile dimethyl sulfoxide (DMSO)

o Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

o Calibrated analytical balance

» Sterile pipette tips

e \ortex mixer
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e Personal protective equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves
Procedure:
e Pre-weighing Preparations:

o Bring the Sevabertinib powder vial to room temperature before opening to prevent
condensation.

o Work in a clean and sterile environment, such as a laminar flow hood or biosafety cabinet,
to maintain the sterility of the stock solution.

» Weighing Sevabertinib:

o Carefully weigh out the desired amount of Sevabertinib powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would
need 4.85 mg of Sevabertinib.

= Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 484.93 g/mol = 0.00485 g = 4.85 mg
e Dissolving in DMSO:
o Transfer the weighed Sevabertinib powder into a sterile microcentrifuge tube.

o Add the calculated volume of sterile DMSO to the tube. For the example above, you would
add 1 mL of DMSO.

o Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution
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to ensure there are no visible particles.

 Sterilization (Optional but Recommended):

o While many researchers find that dissolving in 100% DMSO is sufficient to maintain
sterility, for long-term experiments or sensitive cell lines, filtering the stock solution through
a 0.22 um sterile syringe filter is an additional precaution. Ensure the filter is compatible
with DMSO.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 uL) in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and your initials.

o Store the aliquots at -80°C for long-term storage (up to one year). For short-term use,
storage at -20°C is also acceptable.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of a Sevabertinib stock
solution.

Storage

reparation
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Caption: Workflow for Sevabertinib stock solution preparation.
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Mechanism of Action: EGFR and HER2 Signaling
Inhibition

Sevabertinib exerts its anti-cancer effects by inhibiting the tyrosine kinase activity of both

EGFR and HER2.[6] This dual inhibition blocks downstream signaling pathways that are critical
for cell proliferation, survival, and growth. The simplified diagram below illustrates the targeted

pathways.
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Caption: Sevabertinib inhibits EGFR and HER2 signaling pathways.
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Conclusion

The protocol outlined in this document provides a comprehensive guide for the preparation of
Sevabertinib stock solutions for cell culture experiments. Adherence to these guidelines for
accurate calculations, sterile technique, and proper storage will contribute to the integrity and
reproducibility of your research findings. Always refer to the specific product information sheet
provided by the manufacturer for any lot-specific details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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